Cas no 351426-04-5 (6-Bromo-4-chloro-2-methylquinazoline)

• Product Name: 6-Bromo-4-chloro-2-methylquinazoline
• CAS No: 351426-04-5
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• MDL: MFCD06657210
• CID: 302923
• PubChem ID: 10753649
• Update Time: 2025-05-20

6-Bromo-4-chloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-2-methylquinazoline
• 6-bromo-4-chloro-2-methyl-quinazoline
• Quinazoline, 6-bromo-4-chloro-2-methyl-
• Quinazoline,6-bromo-4-chloro-2-methyl
• RKYJNZAWEQIQOF-UHFFFAOYSA-N
• BCP10032
• Quinazoline,6-bromo-4-chloro-2-methyl-
• AB0024410
• ST24029674
• W5680

• MDL： MFCD06657210
• Inchi： 1S/C9H6BrClN2/c1-5-12-8-3-2-6(10)4-7(8)9(11)13-5/h2-4H,1H3
• InChI Key： RKYJNZAWEQIQOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(N=C(C)N=2)Cl)C=1

Computed Properties

• Exact Mass: 255.94000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78000
• LogP: 3.35410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Bromo-4-chloro-2-methylquinazoline

Introduction to 6-Bromo-4-chloro-2-methylquinazoline (CAS No. 351426-04-5)

6-Bromo-4-chloro-2-methylquinazoline (CAS No. 351426-04-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and methyl groups in its structure confers specific properties that make it an intriguing candidate for various studies.

The chemical structure of 6-Bromo-4-chloro-2-methylquinazoline is characterized by a quinazoline core with a bromine atom at the 6-position, a chlorine atom at the 4-position, and a methyl group at the 2-position. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activities. The bromine and chlorine atoms contribute to the compound's lipophilicity, while the methyl group enhances its stability and reactivity.

Recent research has focused on the potential therapeutic applications of 6-Bromo-4-chloro-2-methylquinazoline. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, making it a promising lead for the development of anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Bromo-4-chloro-2-methylquinazoline selectively inhibits the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 6-Bromo-4-chloro-2-methylquinazoline has been investigated for its potential as an inhibitor of protein kinases, which are enzymes that play critical roles in cellular signaling and are often dysregulated in cancer. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibits the activity of several kinases, including EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), which are important targets in cancer therapy.

The pharmacokinetic properties of 6-Bromo-4-chloro-2-methylquinazoline have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed orally and has good plasma stability, which are essential characteristics for a successful drug candidate. Furthermore, preclinical studies have demonstrated that 6-Bromo-4-chloro-2-methylquinazoline has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

The safety profile of 6-Bromo-4-chloro-2-methylquinazoline is another important aspect that has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated in animal models, with no major organ toxicity observed at relevant concentrations. These findings support its potential for further development as a therapeutic agent.

In conclusion, 6-Bromo-4-chloro-2-methylquinazoline (CAS No. 351426-04-5) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for the development of novel anticancer drugs and kinase inhibitors. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.